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Compound of Interest

Compound Name: 2,6-Dimethyloct-6-en-2-yl formate

Cat. No.: B12665455

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of 2,6-Dimethyloct-6-en-2-yl formate, a
specific isomer within the family of dimethyloctenyl formates. This document focuses on its
unique chemical identity, distinguishing it from its more commonly referenced isomer, 2,6-
Dimethyloct-7-en-2-yl formate.

Chemical Identity and Synonyms

CAS Number: 71662-24-3

2,6-Dimethyloct-6-en-2-yl formate is chemically distinct from its positional isomer, 2,6-
dimethyloct-7-en-2-yl formate (CAS Number: 25279-09-8). The numerical prefix in the name
denotes the location of the carbon-carbon double bond within the octene backbone, a critical
factor in its chemical properties and potential biological activity.

Due to the prevalence of its isomer in commercial and research databases, specific synonyms
for 2,6-Dimethyloct-6-en-2-yl formate are not widely documented. The primary and most
accurate identifier is its CAS number.

For clarity, the synonyms for the more common isomer, 2,6-Dimethyloct-7-en-2-yl formate,
include Dihydromyrcenyl formate and 7-Octen-2-ol, 2,6-dimethyl-, formate. These should not
be used interchangeably with the 6-en isomer.
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Physicochemical Data

Quantitative data for 2,6-Dimethyloct-6-en-2-yl formate is limited in publicly accessible
databases. The following table summarizes the available information.

Property Value Source

CAS Number 71662-24-3 ChemicalBook
Molecular Formula C11H2002 ChemicalBook
Molecular Weight 184.28 g/mol ChemicalBook

Experimental Protocols

Detailed experimental protocols specifically for the synthesis or analysis of 2,6-Dimethyloct-6-
en-2-yl formate are not readily available in the surveyed literature. Researchers interested in
this specific isomer may need to adapt existing methods for related formate esters or develop
novel synthetic and analytical procedures.

Logical Relationship of Isomers

The distinction between the two isomers is fundamental and can be visualized as follows. This
diagram illustrates the positional difference of the double bond, which is the defining structural
feature.
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Positional Isomers of 2,6-Dimethylocten-2-yl formate

2,6-Dimethyloct-6-en-2-yl formate

)

Piffer in double bond position

2,6-Dimethyloct-7-en-2-yl formate

)

Click to download full resolution via product page

Caption: Isomeric relationship based on double bond position.

 To cite this document: BenchChem. [In-Depth Technical Guide: 2,6-Dimethyloct-6-en-2-yl
formate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12665455#2-6-dimethyloct-6-en-2-yl-formate-
synonyms-and-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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